Cas no 102358-20-3 (Hetisan-13-ol (9CI))
Hetisan-13-ol (9CI) structure
Product Name:Hetisan-13-ol (9CI)
CAS No:102358-20-3
MF:C20H27NO
MW:297.434485673904
CID:223871
PubChem ID:128084
Update Time:2025-04-19
Hetisan-13-ol (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Hetisan-13-ol (9CI)
- Hetisan-13-ol
- spirasine XI
- 102358-20-3
- DTXSID10907399
- 5-methyl-12-methylidene-7-azaheptacyclo[9.6.2.01,8.05,17.07,16.09,14.014,18]nonadecan-10-ol
-
- Inchi: 1S/C20H27NO/c1-10-7-19-8-12-16-18(2)4-3-5-20(16)13(19)6-11(10)15(22)14(19)17(20)21(12)9-18/h11-17,22H,1,3-9H2,2H3
- InChI Key: OFFBWNPYRULKDB-UHFFFAOYSA-N
- SMILES: OC1C2C(=C)CC34CC5C6C7(C)CCCC6(C3C2)C(C41)N5C7
Computed Properties
- Exact Mass: 297.20941
- Monoisotopic Mass: 297.209264485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 644
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 23.5Ų
Experimental Properties
- PSA: 23.47
Hetisan-13-ol (9CI) Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Villanovane, atisane, trachylobane or helvifulvane diterpenoids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Villanovane, atisane, trachylobane or helvifulvane diterpenoids
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